Cas no 335246-39-4 (α,α-dimethyl-5-phenyl-1H-Imidazole-2-methanamine)

• Product Name: α,α-dimethyl-5-phenyl-1H-Imidazole-2-methanamine
• CAS No: 335246-39-4
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 1111067
• PubChem ID: 59019389
• Update Time: 2025-04-20

α,α-dimethyl-5-phenyl-1H-Imidazole-2-methanamine Chemical and Physical Properties

Names and Identifiers

• α,α-dimethyl-5-phenyl-1H-Imidazole-2-methanamine
• SCHEMBL14375985
• 2-(5-PHENYL-1H-IMIDAZOL-2-YL)PROPAN-2-AMINE; 2-(5-PHENYL-1H-IMIDAZOL-2-YL)PROPAN-2-AMINE
• SCHEMBL1928313
• 335246-39-4
• CHEMBL4079961
• 2-(5-phenyl-1H-imidazol-2-yl)propan-2-amine
• AKOS014794797

• Inchi： 1S/C12H15N3/c1-12(2,13)11-14-8-10(15-11)9-6-4-3-5-7-9/h3-8H,13H2,1-2H3,(H,14,15)
• InChI Key： PCWRXBYSADPRLU-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CN=C1C(C)(C)N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų